Cas no 301849-46-7 (4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin)

• Product Name: 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin
• CAS No: 301849-46-7
• MF: C₅₀H₇₅NO₁₄
• MW: 914.13
• CID: 2085809
• PubChem ID: 131637883
• Update Time: 2025-08-04

4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin Chemical and Physical Properties

Names and Identifiers

• 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin
• CID 131637883
• Selamectin Impurity D
• Avermectin A1a, 25-cyclohexyl-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)- (9CI)
• (5Z,25S)-25-Cyclohexyl-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-hydroxyiminoavermectin A1a
• (1R,4S,5'S,6R,6'S,8R,12S,13S,20R,21E,24S)-6'-Cyclohexyl-24-hydroxy-21-hydroxyimino-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• 301849-46-7
• 4'-O-2,6-Dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl Selamectin

• Inchi： 1S/C50H75NO14/c1-27-13-12-16-34-26-58-47-42(51-55)30(4)21-37(50(34,47)54)48(53)61-36-22-35(64-49(25-36)20-19-29(3)45(65-49)33-14-10-9-11-15-33)18-17-28(2)44(27)62-41-24-39(57-8)46(32(6)60-41)63-40-23-38(56-7)43(52)31(5)59-40/h12-13,16-17,21,27,29,31-33,35-41,43-47,52,54-55H,9-11,14-15,18-20,22-26H2,1-8H3/b13-12?,28-17?,34-16?,51-42+/t27-,29-,31-,32-,35+,36+,37-,38-,39-,40-,41-,43-,44-,45-,46-,47+,49+,50+/m0/s1
• InChI Key： OBEKFICJGVXDKU-XVGHJDHMSA-N
• SMILES： O1[C@@]2(C[C@H]3C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C4CO[C@@H]5/C(/C(C)=C[C@@H](C(=O)O3)[C@@]54O)=N/O)O[C@H]3C[C@@H]([C@H]([C@H](C)O3)O[C@H]3C[C@@H]([C@H]([C@H](C)O3)O)OC)OC)O2)CC[C@H](C)[C@H]1C1CCCCC1

Computed Properties

• Exact Mass: 913.51875607g/mol
• Monoisotopic Mass: 913.51875607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 65
• Rotatable Bond Count: 7
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 182
• XLogP3: 5.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >184°C (dec.)
• Boiling Point: 991.4±65.0 °C at 760 mmHg
• Flash Point: 553.4±34.3 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 10.18±0.70(Predicted)

4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin

Introduction to 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin (CAS No. 301849-46-7)

4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin (CAS No. 301849-46-7) is a sophisticated derivative of Selamectin, a broad-spectrum antiparasitic agent belonging to the avermectin class. This compound is designed to enhance the efficacy and safety of Selamectin by modifying its glycoside moiety, thereby improving its pharmacokinetic properties and reducing potential side effects.

The chemical structure of 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin is characterized by the presence of a unique glycoside unit attached to the core Selamectin molecule. This modification significantly alters the compound's solubility, stability, and bioavailability, making it a promising candidate for various veterinary and medical applications.

Recent research has focused on the detailed mechanism of action of 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin. Studies have shown that this compound exerts its antiparasitic effects by binding to glutamate-gated chloride channels in the nervous systems of parasites, leading to increased chloride ion influx and subsequent paralysis and death of the parasites. This mechanism is similar to that of other avermectins but with enhanced selectivity and potency.

In terms of pharmacokinetics, 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin demonstrates improved absorption and distribution compared to its parent compound, Selamectin. Preclinical studies have indicated that this derivative has a longer half-life and better tissue penetration, which are crucial factors for sustained therapeutic effects in treating parasitic infections.

The safety profile of 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin has been extensively evaluated in both in vitro and in vivo models. Toxicological studies have shown that this compound exhibits low toxicity to mammalian cells and tissues, making it a safer alternative for use in animals and humans. Additionally, it has been found to have minimal environmental impact, which is an important consideration for its widespread use in veterinary medicine.

Clinical trials involving 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin have demonstrated its efficacy in treating a wide range of parasitic infections in various animal species. These trials have shown that the compound is effective against both gastrointestinal and ectoparasites, including nematodes, arthropods, and protozoans. The results have been particularly promising in the treatment of resistant parasite strains, where traditional antiparasitic agents have shown limited effectiveness.

The development of 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin represents a significant advancement in the field of antiparasitic drug research. Its unique chemical structure and improved pharmacological properties make it a valuable addition to the arsenal of tools available for combating parasitic diseases. Ongoing research is focused on optimizing its formulation for different routes of administration and exploring its potential applications in human medicine.

In conclusion, 4'-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin (CAS No. 301849-46-7) is a highly promising compound with significant potential for use in veterinary and medical settings. Its enhanced efficacy, safety profile, and broad-spectrum activity make it an attractive candidate for further development and clinical application.